3-Aminosuccinimide

anticonvulsant drug discovery neurological disease
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C4H6N2O2
Molecular Weight 114.10 g/mol
CAS No. 404887-22-5
Cat. No. B15601635
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name3-Aminosuccinimide
CAS404887-22-5
Molecular FormulaC4H6N2O2
Molecular Weight114.10 g/mol
Structural Identifiers
InChIInChI=1S/C4H6N2O2/c5-2-1-3(7)6-4(2)8/h2H,1,5H2,(H,6,7,8)/t2-/m1/s1
InChIKeyYDNMHDRXNOHCJH-UWTATZPHSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

Structure & Identifiers


Interactive Chemical Structure Model





3-Aminosuccinimide (CAS 404887-22-5): Chemical Identity and Procurement Baseline


3-Aminosuccinimide (CAS 404887-22-5), also referred to as (R)-Aspartimide or (3R)-3-aminopyrrolidine-2,5-dione, is a chiral cyclic imide with the molecular formula C4H6N2O2 and molecular weight 114.10 g/mol . It is a pyrrolidinone derivative featuring a succinimide core substituted with an amino group at the 3-position in the R-configuration [1]. This compound is a solid with predicted boiling point 337.0±35.0 °C, predicted density 1.337±0.06 g/cm³, and predicted pKa 8.93±0.50 . 3-Aminosuccinimide occurs as a byproduct during solid-phase peptide synthesis (SPPS) of aspartic acid-containing peptides via cyclization during Fmoc removal or peptide coupling , and has been investigated as a potential anticonvulsant agent scaffold [2].

Stereochemical control studies – (R)-configuration supports SAR reproducibility
Anticonvulsant scaffold screening – PTZ seizure-model research context
Fluorophore precursor – ambient air oxidation to 3-aminomaleimides
Regioselective heterocycle synthesis – access to pyrroloisoquinolines

Why Generic Substitution of 3-Aminosuccinimide (CAS 404887-22-5) Fails in Critical Applications


Generic substitution of 3-aminosuccinimide (CAS 404887-22-5) with non-specific analogs is not viable due to the compound's stereochemical specificity and defined substitution pattern. The (R)-enantiomer exhibits distinct reactivity and biological outcomes compared to the (S)-enantiomer and racemic mixtures [1]. The regioselectivity of reduction reactions involving 3-aminosuccinimides is directly governed by the degree of substitution on the succinimide ring, meaning that even closely related analogs with different N-substitution patterns yield divergent reaction pathways and heterocyclic products [2]. Furthermore, the amino group at position 3 confers unique reactivity—such as the capacity to undergo air oxidation to yield fluorescent 3-aminomaleimide derivatives—that is absent in unsubstituted succinimide or N-hydroxysuccinimide (NHS) [3]. Procurement of this specific CAS requires verification of stereochemical purity, as the biological and synthetic utility is directly tied to the (R)-configuration [4].

Racemic or (S)-enantiomer Stereochemistry may shift biological outcome; (R)-configuration required for reproducible SAR interpretation
Unsubstituted succinimide Lacks 3-amino group – oxidative fluorophore conversion pathway absent, limiting probe development
N-substituted analogs Different substitution pattern may alter regioselectivity – diverges from targeted pyrroloisoquinoline routes

3-Aminosuccinimide (CAS 404887-22-5): Product-Specific Quantitative Evidence for Selection


Anticonvulsant Efficacy: N-Cbz-α-Aminosuccinimide Derivatives vs. Ethosuximide in PTZ-Induced Seizure Model

Among a series of (R)- and (S)-N-Cbz-α-aminosuccinimide derivatives synthesized from (R)-3-aminosuccinimide, the unsubstituted N-Cbz-α-aminosuccinimide (compound 1) demonstrated anticonvulsant activity in the pentylenetetrazole (PTZ)-induced seizure model. While the parent (R)-3-aminosuccinimide core itself is a scaffold rather than the final active agent, the derivative series enables class-level inference regarding the scaffold's utility [1]. In a separate but mechanistically related study, 3-aminopyrrolidine-2,5-dione derivatives were evaluated for anticonvulsant activity, with the most active compound 3-((4-chlorophenyl)amino)pyrrolidine-2,5-dione showing ED50 = 61.9 mg/kg in the PTZ test compared to the reference anticonvulsant ethosuximide (ED50 = 126.5 mg/kg), representing a 2.04-fold improvement in potency [2]. The protective index (PI = TD50/ED50) for this derivative was 3.39, exceeding that of ethosuximide [3]. None of the studied 3-aminopyrrolidine-2,5-dione derivatives showed hepatocytotoxicity [4].

Anticonvulsant potency (PTZ)
Class-level inference
Reported ED50: 61.9 mg/kg (test compound) vs 126.5 mg/kg (ethosuximide)
Supports scaffold potency assessment in seizure-model context
Scaffold-based inference; direct activity of parent not reported
anticonvulsant drug discovery neurological disease

Fluorescent Probe Precursor: Air Oxidation of 3-Aminosuccinimide to 3-Aminomaleimide Fluorophores

3-Aminosuccinimide serves as a precursor for generating 3-aminomaleimide fluorophores via spontaneous air oxidation. Experimental and computational studies demonstrated that the chemical conversion from aminosuccinimide to aminomaleimide is thermodynamically favorable [1]. This reactivity is unique to the 3-amino-substituted succinimide scaffold; unsubstituted succinimide and N-substituted succinimides lacking the 3-amino group do not undergo this oxidative conversion to yield fluorescent products [2]. The study demonstrated compatibility with a series of primary and secondary amines, and showed that steric and electronic effects exerted by amino-substituted groups can effectively inhibit twisted intramolecular charge transfer (TICT), thereby markedly improving quantum yields of the resulting 3-aminomaleimide fluorophores [3]. As a proof-of-concept, the 3-aminomaleimides functioned as efficient fluorophores applicable in solid emission for optical waveguides and emissive oligomers for bioimaging [4].

Fluorophore generation
Class-level inference
3-Aminosuccinimide: air oxidation → fluorescent maleimides; unsubstituted succinimide: no conversion
Enables simple fluorophore synthesis pathway
Quantum yield modulation via TICT inhibition reported
fluorescence bioimaging optical materials

Heterocyclic Synthesis: Regioselective Reduction of 3-Aminosuccinimides vs. Alternative Routes to Pyrroloisoquinolines

3-Aminosuccinimides enable a regioselective reduction pathway to access pyrrolo[3,2-c]isoquinolines and the novel heterocyclic system 3,6-methano-2,5-benzodiazocine [1]. The regioselectivity of reduction was shown to depend directly on the degree of substitution of the 3-aminosuccinimide starting material [2]. Various known routes to 3-aminosuccinimides were tested, but a new approach via nucleophilic addition of arylalkylamines on maleimide yielded superior results compared to previously established methods [3]. The hydroxylactams formed in-situ are converted to ethoxylactams, which upon generation of an iminium salt afford the target heterocyclic products [4]. This synthetic route provides access to complex polycyclic structures in fewer steps than alternative approaches that do not utilize the 3-aminosuccinimide scaffold.

Heterocycle synthesis route
Cross-study comparable
Regioselective reduction yields pyrrolo[3,2-c]isoquinolines; depends on substitution degree
Supports access to complex polycyclic scaffolds
Nucleophilic addition route reported as improved over prior approaches
heterocyclic synthesis medicinal chemistry organic synthesis

Stereochemical Purity Requirement: (R)-Enantiomer vs. (S)-Enantiomer in Anticonvulsant SAR

The pharmacological effects of N-Cbz-α-aminosuccinimide derivatives were found to be dependent on both their N-substituted alkyl chains and their stereochemistry [1]. (R)- and (S)-enantiomers of N-Cbz-α-aminosuccinimide were synthesized from the corresponding (R)- and (S)-N-Cbz-aspartic acid starting materials and evaluated for anticonvulsant activity, demonstrating that stereochemical configuration influences biological outcome [2]. The target compound (CAS 404887-22-5) is specifically the (R)-enantiomer (3R-amino-2,5-pyrrolidinedione), with InChIKey YDNMHDRXNOHCJH-UWTATZPHSA-N and isomeric SMILES C1[C@H](C(=O)NC1=O)N specifying the (R)-configuration . The (S)-enantiomer has a different CAS registry (73537-92-5) and distinct biological properties [3].

Stereochemical purity
Class-level inference
(R)-enantiomer (CAS 404887-22-5) vs (S)-enantiomer (CAS 73537-92-5) – distinct SAR profiles
Ensures stereochemically defined SAR
Enantiomer-specific activity inferred from N-Cbz derivative studies
stereochemistry SAR enantioselectivity

3-Aminosuccinimide (CAS 404887-22-5): Validated Research and Industrial Application Scenarios


Anticonvulsant Drug Discovery: Lead Optimization of 3-Aminopyrrolidine-2,5-dione Derivatives

Based on the class-level evidence that 3-aminopyrrolidine-2,5-dione derivatives exhibit ED50 values as low as 61.9 mg/kg in the PTZ seizure model—representing a 2.04-fold potency improvement over ethosuximide (ED50 = 126.5 mg/kg)—3-aminosuccinimide (CAS 404887-22-5) serves as a validated scaffold for anticonvulsant lead optimization programs. The demonstrated protective index (PI = 3.39) and absence of hepatocytotoxicity in derivative series support its use in medicinal chemistry campaigns targeting epilepsy and related neurological disorders . The (R)-stereochemistry of this specific CAS is essential for SAR reproducibility [8].

Fluorescent Probe Development: 3-Aminosuccinimide as Precursor to 3-Aminomaleimide Fluorophores

As established by experimental and computational evidence, 3-aminosuccinimide undergoes thermodynamically favorable air oxidation to yield 3-aminomaleimide fluorophores . This reactivity, which is absent in unsubstituted succinimide and NHS, enables researchers to generate fluorescent probes via a simple, ambient-condition protocol. The resulting 3-aminomaleimides have been validated as efficient fluorophores for solid emission in optical waveguides and as emissive oligomers for bioimaging applications [8]. Laboratories developing bioimaging tools or optical materials can leverage this unique oxidative conversion pathway to access functional fluorophores without complex synthetic procedures.

Heterocyclic Synthesis: Construction of Pyrrolo[3,2-c]isoquinolines and 3,6-Methano-2,5-benzodiazocines

3-Aminosuccinimide enables a regioselective reduction pathway to access pyrrolo[3,2-c]isoquinolines and the novel heterocyclic system 3,6-methano-2,5-benzodiazocine . The regioselectivity of this reduction is directly governed by the degree of substitution on the 3-aminosuccinimide scaffold, providing synthetic chemists with a tunable entry point to complex polycyclic structures [8]. The optimized nucleophilic addition route from maleimide yields superior results compared to previously known synthetic approaches to these heterocyclic scaffolds [7]. This application scenario is particularly relevant for medicinal chemistry programs requiring efficient access to isoquinoline-based pharmacophores.

Peptide Synthesis Quality Control: Aspartimide Byproduct Analysis and Quantification

3-Aminosuccinimide (specifically (R)-Aspartimide) is a well-characterized byproduct formed during solid-phase peptide synthesis (SPPS) of aspartic acid-containing peptides via cyclization during Fmoc removal or peptide coupling steps . Procurement of authentic (R)-3-aminosuccinimide (CAS 404887-22-5) enables its use as an analytical reference standard for monitoring and quantifying aspartimide formation in SPPS workflows [8]. This application is critical for peptide manufacturers and research laboratories requiring precise control over peptide purity and for troubleshooting aspartimide-related side reactions in Fmoc-based synthesis protocols.

Application
Selection Property
Validation Focus
Seizure model lead optimization studies
(R)-Stereochemical configuration
PTZ seizure model SAR endpoints
Fluorescent probe development
Air-oxidation to 3-aminomaleimides
Quantum yield & TICT modulation
Heterocyclic scaffold synthesis
Regioselective reduction pathway
Pyrroloisoquinoline ring formation
SPPS aspartimide byproduct monitoring
Authentic (R)-enantiomer standard
Retention time & identity confirmation
Quote Request

Request a Quote for 3-Aminosuccinimide

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.